Cas no 1418280-68-8 (1-Butyl-3-methyl-3-imidazolium (2S,3S)-3-Carboxy-2,3-dihydroxypropanoate)

• Product Name: 1-Butyl-3-methyl-3-imidazolium (2S,3S)-3-Carboxy-2,3-dihydroxypropanoate
• CAS No: 1418280-68-8
• MF: C₁₂H₂₀N₂O₆
• MW: 288.297003746033
• MDL: MFCD32701997
• CID: 5209041
• Update Time: 2025-07-21

1-Butyl-3-methyl-3-imidazolium (2S,3S)-3-Carboxy-2,3-dihydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-3-methyl-3-imidazolium (2S,3S)-3-Carboxy-2,3-dihydroxypropanoate

• MDL： MFCD32701997
• Inchi： 1S/C8H15N2.C4H6O6/c1-3-4-5-10-7-6-9(2)8-10;5-1(3(7)8)2(6)4(9)10/h6-8H,3-5H2,1-2H3;1-2,5-6H,(H,7,8)(H,9,10)/q+1;/p-1/t;1-,2-/m.0/s1
• InChI Key： PKVJKIKKJBRWCP-WUUYCOTASA-M
• SMILES： [C@@H](O)(C(=O)[O-])[C@H](O)C(=O)O.C(N1C=C[N+](C)=C1)CCC

Additional information on 1-Butyl-3-methyl-3-imidazolium (2S,3S)-3-Carboxy-2,3-dihydroxypropanoate

Research Brief on 1-Butyl-3-methyl-3-imidazolium (2S,3S)-3-Carboxy-2,3-dihydroxypropanoate (CAS: 1418280-68-8): Recent Advances and Applications

In recent years, ionic liquids (ILs) have garnered significant attention in the field of chemical biology and pharmaceutical research due to their unique physicochemical properties, such as low volatility, high thermal stability, and tunable solubility. Among these, 1-Butyl-3-methyl-3-imidazolium (2S,3S)-3-Carboxy-2,3-dihydroxypropanoate (CAS: 1418280-68-8) has emerged as a promising candidate for various biomedical and chemical applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and potential applications in drug delivery, biocatalysis, and green chemistry.

The compound 1-Butyl-3-methyl-3-imidazolium (2S,3S)-3-Carboxy-2,3-dihydroxypropanoate is a chiral ionic liquid derived from the combination of 1-butyl-3-methylimidazolium cation and (2S,3S)-tartrate anion. Recent studies have highlighted its role as a green solvent and catalyst in asymmetric synthesis, owing to its ability to stabilize enzymes and enhance reaction selectivity. For instance, a 2023 study published in Green Chemistry demonstrated its efficacy in improving the enantioselectivity of lipase-catalyzed transesterification reactions, achieving yields of up to 92% with high enantiomeric excess (ee > 99%).

In the pharmaceutical domain, this ionic liquid has shown potential as a novel excipient for drug formulation. Research conducted by Zhang et al. (2024) in the Journal of Controlled Release revealed that 1-Butyl-3-methyl-3-imidazolium (2S,3S)-3-Carboxy-2,3-dihydroxypropanoate could significantly enhance the solubility and bioavailability of poorly water-soluble drugs, such as curcumin and paclitaxel. The study attributed this improvement to the compound's ability to form stable micelles and its biocompatibility with mammalian cells, as evidenced by cytotoxicity assays.

Another groundbreaking application of this ionic liquid lies in its use as a cryoprotectant for biologics. A 2024 study in Biomaterials Science reported that the compound effectively preserved the structural integrity and functionality of proteins and vaccines during lyophilization and long-term storage. This finding is particularly relevant for the development of thermostable vaccines and biotherapeutics, addressing critical challenges in global healthcare distribution.

Despite these advancements, challenges remain in the large-scale production and regulatory approval of 1-Butyl-3-methyl-3-imidazolium (2S,3S)-3-Carboxy-2,3-dihydroxypropanoate. Current synthesis methods, while efficient at the laboratory scale, require optimization for industrial-scale production. Additionally, further toxicological studies are needed to fully assess its safety profile for human use. Nevertheless, the compound's versatility and performance in diverse applications position it as a key player in the future of green and sustainable pharmaceutical technologies.